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Abstract
Moscovium (Mc), a synthetic superheavy element with atomic number 115, occupies a unique

position in the periodic table, offering insights into the behavior of matter under extreme nuclear

forces.[1][2][3] Due to its extreme radioactivity and short half-life, the chemical properties of

Moscovium are primarily derived from theoretical calculations and computational modeling.[2]

[4] This guide provides a comprehensive overview of the predicted chemical characteristics of

Moscovium, summarizing key quantitative data, outlining the computational and synthesis

methodologies that form the basis of our current understanding, and visualizing its nuclear

synthesis and decay. This information is intended to support further research into the

fundamental properties of superheavy elements and their potential, albeit distant, applications.

Introduction
Moscovium is a p-block element located in Group 15 and Period 7 of the periodic table, placing

it below bismuth.[2][5] It was first synthesized in 2003 by a joint team of Russian and American

scientists at the Joint Institute for Nuclear Research (JINR) in Dubna, Russia.[1][2] The element

is named after the Moscow Oblast, where the JINR is located.[6][7] All known isotopes of

Moscovium are extremely radioactive, with the most stable isotope, 290Mc, having a half-life of

only 0.65 seconds.[8] Consequently, its chemical properties have not been determined through

traditional empirical methods but are instead predicted using advanced relativistic quantum

chemistry calculations.[9][10] These theoretical studies are crucial for understanding the
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influence of relativistic effects on the electron shells of superheavy elements, which can lead to

significant deviations from the periodic trends observed in lighter congeners.[9][11][12]

Predicted Atomic and Physical Properties
The fundamental atomic and physical properties of Moscovium have been predicted through

various theoretical models. These predictions are essential for contextualizing its chemical

behavior.

Property Predicted Value

Atomic Number 115

Symbol Mc

Atomic Weight [13]

Electron Configuration [Rn] 5f¹⁴ 6d¹⁰ 7s² 7p³[1][5][14][15]

Group, Period 15, 7[2][5]

Element Category Post-transition metal[8][14]

Phase at STP Solid (predicted)[1][6][14]

Density ~13.5 g/cm³[8][14][15]

Melting Point 670 K (400 °C, 750 °F) (predicted)[6][14]

Boiling Point ~1400 K (1100 °C, 2000 °F) (predicted)[6][14]

Heat of Fusion 5.90–5.98 kJ/mol (predicted)[14]

Predicted Chemical Properties and Reactivity
Relativistic effects significantly influence the chemical properties of Moscovium. The high

nuclear charge causes the 7s and 7p₁/₂ electrons to be strongly stabilized (the inert-pair effect),

while the 7p₃/₂ electron is destabilized.[8] This leads to a predicted chemistry that differs from

its lighter homolog, bismuth.

Oxidation States and Ionization Energies
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The stabilization of the 7s and 7p₁/₂ orbitals makes the +1 oxidation state more favorable than

the +3 state.[2][8] The +5 oxidation state, common for lighter pnictogens, is considered unlikely

for Moscovium.[1][16]

Property Predicted Value

Predicted Oxidation States +1, +3[2][6][14]

First Ionization Energy 538.4 kJ/mol[14]

Second Ionization Energy 1756.0 kJ/mol[14]

Third Ionization Energy 2653.3 kJ/mol[14]

Standard Reduction Potential (Mc⁺/Mc) -1.5 V[8]

Electronegativity and Reactivity
While no experimental value for electronegativity is available, it is expected to be a reactive

metal.[8][17] Theoretical studies and single-atom gas-phase chromatography experiments

suggest that Moscovium is less reactive than bismuth but more reactive than the closed-shell

superheavy elements copernicium (element 112) and flerovium (element 114).[8][11][12][18]

Predicted Compounds and Aqueous Chemistry
Theoretical calculations predict the formation of several simple compounds. The chemistry of

Moscovium in an aqueous solution is expected to be dominated by the Mc⁺ and Mc³⁺ ions.[19]

Predicted Compounds:

Moscovium hydride (McH)[2]

Moscovium trihalides (McF₃, McCl₃)[2]

Moscovium(I) fluoride and chloride are predicted to be ionic.[8]

Predicted Aqueous Chemistry:

Compounds like moscovium carbonate and moscovium(I) fluoride are expected to be

soluble in water.[19]
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Moscovium(III) fluoride and moscovium thiozonide are predicted to be insoluble, similar to

their bismuth counterparts.[19]

Experimental Protocols: Synthesis and Detection
The "experimental" investigation of Moscovium is limited to its synthesis and the observation of

its decay products. These atom-at-a-time experiments are incredibly complex and rely on

sophisticated particle accelerators and detectors.

Synthesis of Moscovium Isotopes
Moscovium is produced through nuclear fusion reactions in particle accelerators.[4][20] The

most common method involves bombarding a target of a heavy element with a beam of lighter

ions.[20]

Reaction for 287Mc and 288Mc: Bombardment of an americium-243 (²⁴³Am) target with

calcium-48 (⁴⁸Ca) ions.[6][7]

²⁴³Am + ⁴⁸Ca → ²⁸⁸Mc + 3n

²⁴³Am + ⁴⁸Ca → ²⁸⁷Mc + 4n

Reaction for 286Mc: Synthesized in 2021 at JINR via the reaction:[8]

²⁴³Am + ⁴⁸Ca → ²⁸⁶Mc + 5n

Detection and Chemical Characterization
Due to its short half-life, Moscovium cannot be isolated for bulk analysis.[2] Instead, individual

atoms are studied as they are produced.

Gas-Filled Separators: Devices like the TASCA (Transactinide Separator and Chemistry

Apparatus) at GSI Helmholtz Centre for Heavy Ion Research are used to separate the newly

formed moscovium atoms from the unreacted beam and other reaction products.[18]

Gas-Solid Chromatography: To study chemical properties, the separated moscovium atoms

are transported in an inert gas to a detector array with surfaces coated with materials like

quartz (silicon dioxide) or gold.[11][18] The interaction of the moscovium atoms with these
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surfaces provides information about their reactivity and volatility. The adsorption enthalpy of

Moscovium on a silicon oxide surface has been determined using this method.

Decay Chain Analysis: The definitive identification of a moscovium isotope is achieved by

observing its characteristic alpha decay chain, where it transforms into a series of lighter,

known elements.[2]

Visualizing Moscovium Synthesis and Decay
The following diagram illustrates the synthesis of Moscovium-288 and its subsequent alpha

decay chain.
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Synthesis of Moscovium-288

Alpha Decay Chain

Americium-243

Moscovium-288

Bombardment

Calcium-48

3 Neutrons Nihonium-284

α decay

Roentgenium-280

α decay

Meitnerium-276

α decay

Bohrium-272

α decay

Click to download full resolution via product page

Caption: Synthesis of Moscovium-288 and its subsequent alpha decay chain.

Conclusion
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The study of Moscovium, while challenging, provides invaluable data for nuclear and

theoretical chemists. The predicted properties of this superheavy element, derived from

sophisticated computational models, push the boundaries of our understanding of chemical

principles in a high-Z regime. Relativistic effects are shown to be paramount, dictating its likely

oxidation states, reactivity, and potential chemical bonding. The "experimental" protocols,

centered on single-atom synthesis and detection, represent remarkable achievements in

nuclear science. As theoretical and experimental techniques continue to advance, a clearer

picture of Moscovium's chemical personality will emerge, further refining our understanding of

the periodic table's upper limits.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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